Cas no 331751-12-3 (3-(Methylsulfonylmethyl)-1,4-benzoxazin-2-one)

• Product Name: 3-(Methylsulfonylmethyl)-1,4-benzoxazin-2-one
• CAS No: 331751-12-3
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• CID: 6335592
• PubChem ID: 652987
• Update Time: 2024-01-06

3-(Methylsulfonylmethyl)-1,4-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

• HMS1673N09
• MMV553002
• Oprea1_288525
• BRD-K75402941-001-07-0
• SR-01000312376-3
• MLS000029589
• SR-01000312376-1
• BAS 00552780
• HMS2307P20
• Oprea1_340733
• 331751-12-3
• DTXSID201346069
• AKOS000565041
• 3-(methylsulfonylmethyl)-1,4-benzoxazin-2-one
• SMR000009142
• PD061712
• CHEMBL1440025
• SR-01000312376
• 3-((Methylsulfonyl)methyl)-2H-benzo[b][1,4]oxazin-2-one
• 3-Methanesulfonylmethyl-benzo[1,4]oxazin-2-one
• 3-(Methylsulfonylmethyl)-1,4-benzoxazin-2-one

• Inchi： 1S/C10H9NO4S/c1-16(13,14)6-8-10(12)15-9-5-3-2-4-7(9)11-8/h2-5H,6H2,1H3
• InChI Key： DWVQVQMJQGSFRM-UHFFFAOYSA-N
• SMILES： S(C)(CC1C(=O)OC2C=CC=CC=2N=1)(=O)=O

Computed Properties

• Exact Mass: 239.02522894g/mol
• Monoisotopic Mass: 239.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines